Cas no 122006-32-0 (1-Cyclopentene-1-carboxaldehyde,3,3,5,5-tetrachloro-4-hydroxy-2-(trichloromethyl)-, (+)-)

1-Cyclopentene-1-carboxaldehyde,3,3,5,5-tetrachloro-4-hydroxy-2-(trichloromethyl)-, (+)- structure
122006-32-0 structure
Product name:1-Cyclopentene-1-carboxaldehyde,3,3,5,5-tetrachloro-4-hydroxy-2-(trichloromethyl)-, (+)-
CAS No:122006-32-0
MF:C7H3Cl7O2
MW:367.268515825272
CID:152013
PubChem ID:129559

1-Cyclopentene-1-carboxaldehyde,3,3,5,5-tetrachloro-4-hydroxy-2-(trichloromethyl)-, (+)- Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopentene-1-carboxaldehyde,3,3,5,5-tetrachloro-4-hydroxy-2-(trichloromethyl)-, (+)-
    • 3,3,5,5-tetrachloro-4-hydroxy-2-(trichloromethyl)cyclopentene-1-carbaldehyde
    • KS 504e
    • (+)-4-Hydroxy-3,3,5,5-tetrachloro-2-(trichloromethyl)-1-cyclopentene-1-carboxaldehyde
    • 1-Cyclopentene-1-carboxaldehyde, 4-hydroxy-3,3,5,5-tetrachloro-2-(trichloromethyl)-, (+)-
    • 3,3,5,5-tetrachloro-4-hydroxy-2-(trichloromethyl)cyclopent-1-ene-1-carbaldehyde
    • BRN 4321107
    • KS-504e
    • (+)-3,3,5,5-Tetrachloro-4-hydroxy-2-(trichloromethyl)-1-cyclopentene-1-carbaldehyde
    • DTXSID90924049
    • 1-Cyclopentene-1-carboxaldehyde, 3,3,5,5-tetrachloro-4-hydroxy-2-(trichloromethyl)-, (+)-
    • 122006-32-0
    • Inchi: InChI=1S/C7H3Cl7O2/c8-5(9)2(1-15)3(7(12,13)14)6(10,11)4(5)16/h1,4,16H
    • InChI Key: DXCKXLJBDSYGTI-UHFFFAOYSA-N
    • SMILES: O=CC1C(Cl)(Cl)C(O)C(Cl)(Cl)C=1C(Cl)(Cl)Cl

Computed Properties

  • Exact Mass: 363.79559
  • Monoisotopic Mass: 363.795273
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.86
  • Boiling Point: 398.6°Cat760mmHg
  • Flash Point: 194.9°C
  • Refractive Index: 1.604
  • PSA: 37.3

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